molecular formula C10H10Cl2O3 B241235 2-(2,3-Dichlorophenoxy)-2-methylpropanoic acid

2-(2,3-Dichlorophenoxy)-2-methylpropanoic acid

Cat. No. B241235
M. Wt: 249.09 g/mol
InChI Key: IHAQERCVADRQLM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2,3-Dichlorophenoxy)-2-methylpropanoic acid (also known as Dalapon) is a herbicide widely used in agriculture to control the growth of weeds. It was first introduced in the 1960s and has since been used extensively due to its effectiveness and low cost.

Scientific Research Applications

2-(2,3-Dichlorophenoxy)-2-methylpropanoic acid has been extensively studied for its herbicidal properties. It is commonly used in agriculture to control the growth of weeds in crops such as cotton, corn, and soybeans. Its effectiveness in controlling weed growth has made it a popular choice among farmers.

Mechanism of Action

The herbicidal activity of 2-(2,3-Dichlorophenoxy)-2-methylpropanoic acid is due to its ability to inhibit the synthesis of the plant hormone auxin. Auxin is responsible for regulating plant growth and development, and its inhibition leads to the death of the plant. The herbicide works by mimicking the structure of the natural auxin molecule, which allows it to bind to the same receptors and block the activity of the hormone.
Biochemical and Physiological Effects
Studies have shown that exposure to 2-(2,3-Dichlorophenoxy)-2-methylpropanoic acid can have adverse effects on human health. The herbicide has been found to be toxic to the liver and kidneys, and may also cause reproductive and developmental problems. In addition, it can have harmful effects on aquatic life and other non-target organisms.

Advantages and Limitations for Lab Experiments

2-(2,3-Dichlorophenoxy)-2-methylpropanoic acid is a widely used herbicide in agriculture, making it readily available for use in lab experiments. Its low cost and effectiveness make it a popular choice for researchers studying plant growth and development. However, its toxicity and potential harm to non-target organisms limit its use in certain experiments.

Future Directions

There are several areas of research that could benefit from further study of 2-(2,3-Dichlorophenoxy)-2-methylpropanoic acid. One potential direction is to investigate the herbicide's effects on the soil microbiome and its impact on soil health. Another area of interest is the development of new herbicides that are less harmful to the environment and non-target organisms. Additionally, further research is needed to better understand the mechanisms of action of 2-(2,3-Dichlorophenoxy)-2-methylpropanoic acid and its potential impact on human health.

Synthesis Methods

The synthesis of 2-(2,3-Dichlorophenoxy)-2-methylpropanoic acid involves the reaction of 2,3-dichlorophenol with methyl propionate in the presence of a strong base such as sodium hydroxide. The resulting product is then treated with hydrochloric acid to obtain the final product. The process is relatively simple and can be carried out on a large scale, making it a cost-effective method for producing the herbicide.

properties

Molecular Formula

C10H10Cl2O3

Molecular Weight

249.09 g/mol

IUPAC Name

2-(2,3-dichlorophenoxy)-2-methylpropanoic acid

InChI

InChI=1S/C10H10Cl2O3/c1-10(2,9(13)14)15-7-5-3-4-6(11)8(7)12/h3-5H,1-2H3,(H,13,14)

InChI Key

IHAQERCVADRQLM-UHFFFAOYSA-N

SMILES

CC(C)(C(=O)O)OC1=C(C(=CC=C1)Cl)Cl

Canonical SMILES

CC(C)(C(=O)O)OC1=C(C(=CC=C1)Cl)Cl

Origin of Product

United States

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